Cas no 872473-26-2 (2-Amino-4-(1H-tetrazol-5-yl)benzoic acid)
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid
- 2-amino-4-(2H-tetrazol-5-yl)benzoic acid
- 2-Amino-4-(1H-tetraazol-5-yl)benzoic acid, AldrichCPR
- 2-AMINO-4-(1H-1,2,3,4-TETRAZOL-5-YL)BENZOIC ACID
- MFCD05625727
- AKOS000294840
- AKOS000297368
- CS-0314497
- Benzoic acid, 2-amino-4-(1H-1,2,3,4-tetrazol-5-yl)-
- 872473-26-2
- XJB47326
- DTXSID50406376
- BVKCZFZLDIFHRB-UHFFFAOYSA-N
- SCHEMBL18496442
- VS-09763
- DB-346706
- BBL030361
- 2-amino-4-(2H-1,2,3,4-tetrazol-5-yl)benzoic acid
- STK667197
-
- MDL: MFCD05625727
- Inchi: 1S/C8H7N5O2/c9-6-3-4(7-10-12-13-11-7)1-2-5(6)8(14)15/h1-3H,9H2,(H,14,15)(H,10,11,12,13)
- InChI Key: BVKCZFZLDIFHRB-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C2N=NNN=2)=CC=1N)=O
Computed Properties
- Exact Mass: 205.06000
- Monoisotopic Mass: 205.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 117.78000
- LogP: 0.72830
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB217345-1 g |
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid; 95% |
872473-26-2 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB217345-5 g |
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid; 95% |
872473-26-2 | 5 g |
€381.90 | 2023-07-20 | ||
| abcr | AB217345-10 g |
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid; 95% |
872473-26-2 | 10 g |
€586.00 | 2023-07-20 | ||
| TRC | A638978-250mg |
2-Amino-4-(1H-tetrazol-5-yl)benzoic Acid |
872473-26-2 | 250mg |
$ 919.00 | 2023-04-19 | ||
| TRC | A638978-100mg |
2-amino-4-(1H-tetrazol-5-yl)benzoic Acid |
872473-26-2 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A638978-500mg |
2-amino-4-(1H-tetrazol-5-yl)benzoic Acid |
872473-26-2 | 500mg |
$ 230.00 | 2022-06-07 | ||
| TRC | A638978-1g |
2-amino-4-(1H-tetrazol-5-yl)benzoic Acid |
872473-26-2 | 1g |
$ 340.00 | 2022-06-07 | ||
| abcr | AB217345-1g |
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid, 95%; . |
872473-26-2 | 95% | 1g |
€94.10 | 2025-04-15 | |
| abcr | AB217345-5g |
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid, 95%; . |
872473-26-2 | 95% | 5g |
€218.80 | 2025-04-15 | |
| abcr | AB217345-10g |
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid, 95%; . |
872473-26-2 | 95% | 10g |
€322.30 | 2025-04-15 |
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid
Comprehensive Guide to 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid (CAS No. 872473-26-2): Properties, Applications, and Market Insights
2-Amino-4-(1H-tetrazol-5-yl)benzoic acid (CAS 872473-26-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and material science research. This tetrazole-containing benzoic acid derivative combines the unique properties of both tetrazole and benzoic acid functional groups, making it valuable for drug discovery and advanced material applications. With molecular formula C8H7N5O2 and molecular weight 205.17 g/mol, this compound exhibits interesting hydrogen bonding capabilities and pH-dependent solubility that researchers are actively exploring.
The tetrazole moiety in 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid is particularly noteworthy, as this nitrogen-rich heterocycle is often used as a bioisostere for carboxylic acids in medicinal chemistry. Recent studies highlight its potential in developing metalloproteinase inhibitors and anti-inflammatory agents, addressing current healthcare challenges like chronic inflammation and tissue remodeling disorders. The compound's dual functional groups allow for versatile molecular interactions, making it a valuable building block in drug design and coordination chemistry.
From a synthetic chemistry perspective, 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid offers multiple reactive sites for modification. The amino group at position 2 enables various acylation and alkylation reactions, while the tetrazole ring can participate in click chemistry applications. This versatility explains why researchers frequently search for "synthetic routes to 872473-26-2" and "2-Amino-4-(1H-tetrazol-5-yl)benzoic acid derivatives" in scientific literature databases.
The compound's physicochemical properties make it suitable for various applications beyond pharmaceuticals. In material science, 872473-26-2 has shown promise in developing coordination polymers with interesting luminescent properties. The tetrazole-benzoic acid conjugate can act as a multidentate ligand, forming stable complexes with transition metals. These characteristics align with current research trends in "smart materials" and "metal-organic frameworks," addressing growing demand for advanced functional materials.
Market analysis reveals increasing interest in 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid from both academic and industrial sectors. Pharmaceutical companies are particularly interested in its potential as a scaffold molecule for new drug candidates, especially in therapeutic areas requiring molecular targeting and controlled release technologies. The compound's patent landscape shows gradual expansion, with several applications filed in the past five years for its derivatives in various medical uses.
Quality control of CAS 872473-26-2 typically involves HPLC analysis and spectroscopic characterization (IR, NMR, and mass spectrometry). The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Researchers often search for "purity specifications for 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid" and "analytical methods for 872473-26-2" when sourcing this material for sensitive applications.
Environmental and safety considerations for 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling. The compound's ecological impact and biodegradation pathways are subjects of ongoing research, particularly in light of increasing focus on green chemistry principles in synthetic workflows.
Future research directions for 872473-26-2 include exploration of its biological activity profiles and optimization of synthetic methodologies. The scientific community shows growing interest in "structure-activity relationships of tetrazole-benzoic acid hybrids" and "crystallographic studies of 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid complexes." These investigations may unlock new applications in catalysis, sensing technologies, and targeted drug delivery systems.
For researchers and manufacturers working with 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid, understanding its structure-property relationships is crucial. The compound's acid-base behavior (pKa values of both the tetrazole and carboxylic acid groups) influences its solubility and binding characteristics. These physicochemical parameters are frequently searched topics, especially by scientists developing formulation strategies for potential pharmaceutical applications.
In conclusion, 2-Amino-4-(1H-tetrazol-5-yl)benzoic acid (CAS 872473-26-2) represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique combination of tetrazole and benzoic acid functionalities continues to inspire innovative research in medicinal chemistry, materials science, and beyond. As understanding of its properties deepens, we anticipate expanded applications addressing current challenges in healthcare, advanced materials, and sustainable chemistry.
872473-26-2 (2-Amino-4-(1H-tetrazol-5-yl)benzoic acid) Related Products
- 1010116-95-6(H3TZI)
- 1702464-17-2
- 34114-12-0(H2tzba)
- 73096-39-6(3-(1H-Tetrazol-5-yl)benzoic Acid)
- 847174-00-9(Benzoic acid, 2-amino-6-(1H-tetrazol-5-yl)-, methyl ester)
- 2376820-73-2(4-(bis(4-(2H-tetrazol-5-yl)phenyl)amino)benzoic acid)
- 114918-42-2(Benzoic acid, 2-[[3-(2-methyl-2H-tetrazol-5-yl)phenyl]amino]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)